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Compound of Interest

Compound Name:
4'-Fluorobiphenyl-4-sulfonyl

chloride

Cat. No.: B046693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for 4'-Fluorobiphenyl-4-sulfonyl chloride (CAS No. 116748-66-4). The

information is intended to support researchers, scientists, and professionals in drug

development in the safe handling and use of this compound.

Hazard Identification and Classification
4'-Fluorobiphenyl-4-sulfonyl chloride is classified as a corrosive substance that causes

severe skin burns and eye damage. Below is a summary of its GHS classification.

Table 1: GHS Classification

Classification Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage

Signal Word Danger

Pictogram GHS05 (Corrosion)

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is crucial for its safe

handling and for designing experimental protocols.

Table 2: Physical and Chemical Properties of 4'-Fluorobiphenyl-4-sulfonyl chloride

Property Value Source

Molecular Formula C12H8ClFO2S [1][2]

Molecular Weight 270.71 g/mol [1][2]

Appearance White to off-white powder/solid [3]

Melting Point 80-85 °C [3]

Boiling Point 372.9 °C at 760 mmHg [4]

Flash Point 179.3 °C [4]

Density 1.384 g/cm³ [4]

Vapor Pressure 2.00E-05 mmHg at 25°C [4]

Purity ≥95% [2]

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of the compound.

Table 3: Handling and Storage Guidelines
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Guideline Description

Handling

- Handle in a well-ventilated place.[5]- Wear

suitable protective clothing, including gloves and

eye/face protection.[5]- Avoid contact with skin

and eyes.[5]- Avoid formation of dust and

aerosols.[5]- Use non-sparking tools.[4]- Prevent

fire caused by electrostatic discharge.

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated place.[5]- Store locked

up.- Store away from incompatible materials.[5]-

Recommended storage under an argon

atmosphere at room temperature.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4'-
Fluorobiphenyl-4-sulfonyl chloride.

Recommended PPE:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or

protective suit.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Hand Protection: Wear chemical impermeable gloves.

First-Aid Measures
In case of exposure, immediate medical attention is required. The following are first-aid

measures to be taken.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Protocols and Workflows
Detailed experimental protocols for toxicological or hazard testing of 4'-Fluorobiphenyl-4-
sulfonyl chloride are not publicly available. However, a general workflow for chemical safety

assessment and handling is presented below.
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Planning & Assessment

Safe Handling Protocol

Emergency Response

Literature Review &
SDS Analysis Hazard Identification

Identify Hazards
Risk Assessment

Evaluate Risks

Select Appropriate PPEImplement Controls

Engineering Controls
(Fume Hood)

Implement Controls

Chemical Handling
& Experimentation

Spill Containment
& CleanupIn case of spill

First-Aid MeasuresIn case of exposure

Waste Disposal

Post-experiment
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Hazard Identification
(Corrosive - H314)

Risk Assessment
(Potential for skin/eye burns)

Elimination/Substitution
(If possible)

Engineering Controls
(e.g., Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Work Practice

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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